Cas no 2094593-51-6 (3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine)

• Product Name: 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine
• CAS No: 2094593-51-6
• MF: C₁₄H₁₅ClN₄
• MW: 274.748701334
• CID: 5681694
• PubChem ID: 126830545
• Update Time: 2025-07-23

3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• EN300-26606388
• 3-chloro-6-[(2-pyridin-2-ylpyrrolidin-1-yl)methyl]pyridazine
• 2094593-51-6
• AKOS034005966
• 3-chloro-6-{[2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}pyridazine
• Z2734719522
• 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine

• Inchi： 1S/C14H15ClN4/c15-14-7-6-11(17-18-14)10-19-9-3-5-13(19)12-4-1-2-8-16-12/h1-2,4,6-8,13H,3,5,9-10H2
• InChI Key： UJMHROSSIKYQTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2CCCC2C2C=CC=CN=2)N=N1

Computed Properties

• Exact Mass: 274.0985242g/mol
• Monoisotopic Mass: 274.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.9Ų

Additional information on 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine

Introduction to Compound with CAS No. 2094593-51-6 and Product Name: 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine

The compound with the CAS number 2094593-51-6 and the product name 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound includes a pyridazine core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The presence of chloro and pyridinyl substituents, along with a pyrrolidinylmethyl side chain, contributes to its unique chemical properties and biological activities.

Recent research has highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. Pyridazine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine is no exception. Its structural features suggest potential interactions with various biological targets, making it a promising candidate for further investigation.

The chloro substituent on the pyridazine ring is a key feature that influences the electronic properties of the molecule. Chloro groups are known to enhance the lipophilicity and metabolic stability of compounds, which are crucial factors in drug design. Additionally, the pyridinyl moiety can participate in hydrogen bonding and π-stacking interactions, which are important for binding to biological targets. The pyrrolidinylmethyl side chain further contributes to the compound's complexity and may provide additional binding pockets for interaction with biological receptors.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The compound 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine represents a novel scaffold that has not been extensively explored in previous drug development efforts. This opens up new avenues for research and development in various therapeutic areas.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Pyridazine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The structural features of 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine suggest that it may interact with receptors involved in pain perception, mood regulation, and cognitive function. These interactions could make it a valuable tool in the development of new treatments for conditions such as depression, anxiety, and chronic pain.

Another area where this compound shows promise is in oncology. The ability of heterocyclic compounds to inhibit kinase enzymes has been well-documented. The structural motifs present in 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine could potentially interfere with the activity of key signaling pathways involved in cancer cell proliferation and survival. Preclinical studies are needed to validate these hypotheses and explore the compound's potential as an anticancer agent.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in medicinal chemistry. The introduction of various functional groups while maintaining regioselectivity is a testament to the synthetic prowess required to develop such molecules. Advances in synthetic methodologies have made it possible to construct complex molecular architectures like that of 3-chloro-6-{2-(pyridin-2-yl)pyrrolidin-1-ylmethyl}pyridazine, enabling researchers to explore new chemical spaces for drug discovery.

In conclusion, the compound with CAS number 2094593-51-6 and product name 3-chloro-6-{2-(pyridin-2-yll-pyrrolidin-l -ylmethyl}pyridazine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.